N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dimethylthiazol-5-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C14H14N2O3S/c1-8-13(20-9(2)15-8)6-14(17)16-10-3-4-11-12(5-10)19-7-18-11/h3-5H,6-7H2,1-2H3,(H,16,17)
• InChI Key: GDROWDUABVDJPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

“N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dimethylthiazol-5-yl)acetamide” is a chemical compound that has been studied for its potential applications in various fields. It has been found to have potent cyclooxygenase inhibitory properties, and has been studied for its anti-convulsant, antioxidant, anti-inflammatory, analgesic, anti-microbial, anti-tubercular, antiviral, schistosomiasis, anti-platelet and anti-tumoral activities.

Synthesis Analysis

The synthesis of this compound involves a series of reactions, including a Pd-catalyzed C-N cross-coupling. The yield of the synthesis process is around 64%.

Molecular Structure Analysis

The molecular structure of this compound includes a benzo[d][1,3]dioxol-5-yl group and a 2,4-dimethylthiazol-5-yl group. The structure has been analyzed using various techniques, including IR spectroscopy and NMR spectroscopy.

Chemical Reactions Analysis

The compound has been evaluated for its antitumor activities against HeLa, A549 and MCF-7 cell lines. Some tested compounds showed potent growth inhibition properties with IC50 values generally below 5 μM.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been analyzed using various techniques. The compound is a semisolid, and its IR and NMR spectra have been recorded.

Scientific Research Applications

Antimicrobial Activity

The compound is utilized in synthesizing derivatives that exhibit significant antimicrobial properties. For instance, a study detailed the synthesis of 1,4-disubstituted 1,2,3-triazoles tethering the bioactive benzothiazole nucleus, showcasing promising antimicrobial activities against a range of bacterial and fungal strains (Rezki, 2016). Another research effort synthesized novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives, demonstrating potent antibacterial agents against various microorganisms (Borad, Bhoi, Parmar, & Patel, 2015).

Anticonvulsant Evaluation

Research into indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide revealed notable anticonvulsant activities, suggesting potential therapeutic applications in managing seizures (Nath, Shaharyar, Pathania, Grover, Debnath, & Akhtar, 2021).

Anti-inflammatory Activity

Studies have also explored the compound's application in creating derivatives with anti-inflammatory properties. For example, microwave-assisted synthesis of novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2'-thiazolidin]-3'-yl)amino)acetamide derivatives showed significant antibacterial activity, indicating potential for anti-inflammatory applications as well (Borad et al., 2015).